[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 6-nitro-

• IUPAC Name: 6-nitro-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C5H3N5O3/c11-4-3(10(12)13)1-6-5-7-2-8-9(4)5/h1-2H,(H,6,7,8)
• InChI Key: YJNXLKSCDFHLLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)N2C(=N1)N=CN2)[N+](=O)[O-]
• Molecular Formula: C5H3N5O3
• DSSTOX Substance ID: DTXSID00362832, DTXSID401260172
• Molecular Weight: 181.11 g/mol
• CAS RN: 103778-82-1, 89283-88-5

Description

“[1,2,4]Triazolo[1,5-a]pyrimidine” is a compound with the molecular formula C5H4N4. It has a molecular weight of 120.11 g/mol. The compound is also known by various synonyms such as “1,2,4-triazolo[1,5-a]pyrimidine” and "SCHEMBL72796".

Synthesis Analysis

The synthesis of [1,2,4]Triazolo[1,5-a]pyrimidines has been described in various studies. For instance, one study describes the unique and facile synthesis of 7-nitro-4-oxo-4,8-dihydro-[1,2,4]triazolo[5,1-d][1,2,3,5]tetrazine 2-oxide (HBCM) and a proposed mechanism for its formation. Another study discusses the reactions of diastereochemically varied norbornene-condensed 2-thioxopyrimidin-4-ones with variously functionalized hydrazonoyl chlorides.

Molecular Structure Analysis

The molecular structure of [1,2,4]Triazolo[1,5-a]pyrimidines has been analyzed in several studies. The angular structure of norbornene-based [1,2,4]triazolo[4,3-a]pyrimidin-7(1H)-ones was confirmed by single crystal X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving [1,2,4]Triazolo[1,5-a]pyrimidines have been investigated in various studies. For example, one study discusses the dose-dependent cell cycle arrest at the G2/M phase and induced cell apoptosis in HeLa cells.

Physical And Chemical Properties Analysis

The physical and chemical properties of [1,2,4]Triazolo[1,5-a]pyrimidines have been analyzed in various studies. The compound has a topological polar surface area of 43.1 Ų and does not have any hydrogen bond donors.

Mechanism of Action

The mechanism of action of [1,2,4]Triazolo[1,5-a]pyrimidines has been explored in several studies. For instance, one study shows that depending on the substitution pattern, microtubule (MT)-targeting 1,2,4-triazolo[1,5-a]pyrimidines (TPDs) can produce different cellular responses in mammalian cells.

Safety and Hazards

The safety and hazards associated with [1,2,4]Triazolo[1,5-a]pyrimidines have been discussed in several studies. For example, one study mentions that most of the energetic salts decomposed above 230 °C and tended to be insensitive to impact, friction, and electrostatic discharge.

Future Directions

The future directions for the research and application of [1,2,4]Triazolo[1,5-a]pyrimidines have been suggested in various studies. For example, one study discusses the design and synthesis of a series of universal bipolar host materials using [1,2,4]triazolo[1,5-a]pyridine as an electron-transporting moiety and carbazole as a hole-transporting moiety.